Cas no 2171255-43-7 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid)
4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid
- 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid
- 2171255-43-7
- EN300-1475742
-
- Inchi: 1S/C27H34N2O5/c1-3-4-10-19(17-25(30)29(2)16-9-15-26(31)32)28-27(33)34-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,3-4,9-10,15-18H2,1-2H3,(H,28,33)(H,31,32)/t19-/m0/s1
- InChI Key: RJBUBTSPPUIEMY-IBGZPJMESA-N
- SMILES: O(C(N[C@H](CC(N(C)CCCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475742-1.0g |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid |
2171255-43-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1475742-50mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid |
2171255-43-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1475742-100mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid |
2171255-43-7 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1475742-250mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid |
2171255-43-7 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1475742-500mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid |
2171255-43-7 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1475742-1000mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid |
2171255-43-7 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1475742-2500mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid |
2171255-43-7 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1475742-5000mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid |
2171255-43-7 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1475742-10000mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid |
2171255-43-7 | 10000mg |
$14487.0 | 2023-09-29 |
4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid
Comprehensive Guide to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid (CAS No. 2171255-43-7)
4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid (CAS 2171255-43-7) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-methylated amino acids, which are gaining significant attention in drug development due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "Fmoc-protected building blocks" or "N-methyl amino acid applications" when working with this compound.
The molecular structure of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid features both carboxylic acid and Fmoc-protected amine functional groups, making it particularly valuable for solid-phase peptide synthesis (SPPS). Current trends in peptide therapeutics have increased demand for such modified amino acid derivatives, especially those with N-methylation that can improve peptide drug properties. Common search queries like "how to use Fmoc amino acids in SPPS" or "benefits of N-methylation in peptides" reflect this growing interest.
In pharmaceutical applications, 2171255-43-7 serves as a crucial intermediate for creating peptidomimetics and constrained peptides. The S-configuration at the 3-position ensures stereochemical purity, which is essential for developing chiral drugs. Recent publications highlight the importance of such structurally modified amino acids in addressing challenges like peptide degradation and poor membrane permeability. Researchers often investigate "CAS 2171255-43-7 solubility" or "storage conditions for Fmoc amino acids" when planning experiments.
The heptanamido side chain in 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid contributes to enhanced lipophilicity, making it valuable for designing cell-penetrating peptides. This characteristic aligns with current research trends exploring "how to improve peptide drug delivery" and "designing bioactive peptides". The compound's Fmoc protection allows for selective deprotection under mild basic conditions, a feature frequently searched as "Fmoc removal conditions" in synthetic protocols.
Quality control of 2171255-43-7 typically involves HPLC analysis and mass spectrometry to verify purity and identity. Manufacturers often provide certificates of analysis addressing common customer concerns like "CAS 2171255-43-7 purity specifications" or "HPLC methods for Fmoc amino acids". The compound's stability profile makes it suitable for long-term storage when kept under recommended conditions, a practical aspect frequently queried as "stability of N-methyl amino acid derivatives".
From a synthetic chemistry perspective, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid offers versatility in peptide backbone modification. Its unique structure enables the introduction of both N-methylation and extended side chains into peptide sequences, addressing common search topics like "strategies for peptide stabilization" and "designing protease-resistant peptides". The compound's butanoic acid terminus provides additional functionality for conjugation or further derivatization.
In the context of drug discovery, derivatives of 2171255-43-7 have shown potential in various therapeutic areas. Researchers exploring "peptide-based drug candidates" or "next-generation peptide therapeutics" often encounter this compound class. The N-methyl group significantly reduces the hydrogen bonding capacity compared to standard amino acids, leading to improved pharmacokinetic properties - a feature frequently investigated under searches like "advantages of N-methyl amino acids in drugs".
The market for specialized amino acid derivatives like 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid continues to grow alongside advancements in peptide medicine. Current industry reports suggest increasing demand for modified building blocks that enable the development of more stable and bioavailable peptide drugs. Common commercial inquiries include "CAS 2171255-43-7 suppliers" and "bulk quantities of Fmoc-N-methyl amino acids", reflecting the compound's importance in both research and production settings.
When handling 2171255-43-7, proper laboratory practices should be followed, including the use of appropriate personal protective equipment. While not classified as hazardous, standard precautions for fine chemicals apply, addressing common safety queries like "handling precautions for Fmoc amino acids". The compound's material safety data sheet (MSDS) provides detailed information that satisfies regulatory requirements and researcher concerns about "chemical compatibility of N-methyl amino acid derivatives".
Future research directions involving 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid may explore its application in macrocyclic peptides and peptide-drug conjugates. These emerging areas generate search terms like "new approaches in peptide design" and "innovative peptide therapeutics". The compound's unique structural features position it as a valuable tool for addressing current challenges in peptide-based pharmaceutical development, making it a subject of ongoing scientific interest and commercial importance.
2171255-43-7 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)